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Compound of Interest

Compound Name:
Oleic Acid-hydroxy Oleoyl

Leucine-d7

Cat. No.: B15560002

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the deuterated N-acyl amino acid, Oleic
Acid-hydroxy Oleoyl Leucine-d7. It covers the determination of its molecular weight, its likely

application as an internal standard in quantitative mass spectrometry, a representative

experimental protocol, and a conceptual workflow for its use in biomedical research.

Core Compound Characteristics
Oleic Acid-hydroxy Oleoyl Leucine-d7 is a complex, stable isotope-labeled lipid molecule. Its

structure is based on the conjugation of a hydroxylated derivative of oleic acid with the amino

acid leucine, where seven hydrogen atoms have been replaced by deuterium. This labeling

makes it an ideal internal standard for mass spectrometry-based quantification of its non-

labeled analogue.

The molecular weight of Oleic Acid-hydroxy Oleoyl Leucine-d7 is calculated by summing the

masses of its constituent atoms. The structure is presumed to be a hydroxy oleoyl group

attached to a leucine molecule via an amide bond.
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The calculation is based on the following components:

Oleic Acid: With a molecular formula of C₁₈H₃₄O₂, its molecular weight is approximately

282.46 g/mol .[1][2][3][4][5]

Leucine: Its molecular formula is C₆H₁₃NO₂, and it has a molecular weight of about 131.17

g/mol .[6][7][8][9][10][11]

Deuterium: The atomic weight of a deuterium atom is approximately 2.014 Da.[12][13][14]

The molecular formula for the non-deuterated "Hydroxy Oleoyl Leucine" is derived by adding a

hydroxyl group to oleic acid and forming an amide bond with leucine (which involves the

removal of one water molecule). This results in a molecular formula of C₂₄H₄₅NO₄.

To calculate the final molecular weight of the d7 variant, seven hydrogen atoms are replaced by

seven deuterium atoms.

Component Molecular Formula Molecular Weight ( g/mol )

Oleic Acid C₁₈H₃₄O₂ 282.46

Leucine C₆H₁₃NO₂ 131.17

Hydroxy Oleoyl Leucine C₂₄H₄₅NO₄ 411.62

Oleic Acid-hydroxy Oleoyl

Leucine-d7
C₂₄H₃₈D₇NO₄ 418.66

Application in Quantitative Analysis
Due to its stable isotope labeling, Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily used as

an internal standard for the accurate quantification of endogenous (naturally occurring) hydroxy

oleoyl leucine in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS).

The deuterated standard is chemically identical to the analyte but has a different mass,

allowing it to be distinguished by the mass spectrometer.

The following is a representative protocol for the use of a deuterated N-acyl amino acid internal

standard in a research setting.
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Objective: To quantify the concentration of hydroxy oleoyl leucine in human plasma.

Materials:

Human plasma samples

Oleic Acid-hydroxy Oleoyl Leucine-d7 (internal standard)

Acetonitrile, Formic Acid, Methanol, Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Methodology:

Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of the internal standard solution (Oleic Acid-hydroxy
Oleoyl Leucine-d7 in methanol).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube.

Lipid Extraction (Solid Phase Extraction):

Condition an SPE cartridge with methanol followed by water.

Load the supernatant onto the SPE cartridge.

Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water) to

remove polar impurities.

Elute the lipids of interest with a high-organic solvent (e.g., methanol or acetonitrile).

Dry the eluate under a stream of nitrogen gas.
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Reconstitute the sample in 100 µL of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis:

Chromatography: Use a C18 reverse-phase column to separate the analyte from other

lipids. A typical gradient would be from a mobile phase of water with 0.1% formic acid to

acetonitrile with 0.1% formic acid over several minutes.

Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI)

positive mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-

to-product ion transitions for both the endogenous analyte and the deuterated internal

standard.

Compound Precursor Ion (m/z) Product Ion (m/z)

Hydroxy Oleoyl Leucine 412.3 [Typical fragment]

Oleic Acid-hydroxy Oleoyl

Leucine-d7
419.3

[Corresponding fragment + 7

Da]

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Determine the concentration of the analyte in the original sample by comparing this ratio to a

standard curve generated with known concentrations of the non-labeled compound.

Visualized Workflows and Pathways
The following diagram illustrates the general workflow for using a deuterated internal standard

in a quantitative mass spectrometry experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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